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Compound of Interest

Compound Name: 1,2-Benzoxazole-5-carboxylic acid

Cat. No.: B157301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 1,2-
Benzoxazole-5-carboxylic acid, a heterocyclic organic compound of interest in medicinal
chemistry and materials science. The information is presented for easy reference and
integration into research and development workflows.

Core Molecular Data

The fundamental molecular characteristics of 1,2-Benzoxazole-5-carboxylic acid are
summarized in the table below. These values are essential for stoichiometric calculations,
analytical method development, and computational modeling.

Property Value
Molecular Formula CsHsNOs
Molecular Weight 163.13 g/mol [1]
CAS Number 933744-95-7[1]

Note: 1,2-Benzoxazole-5-carboxylic acid is an isomer of 1,3-Benzoxazole-5-carboxylic acid.
As isomers, they share the same molecular formula and, consequently, the same molecular
weight.
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Logical Relationship of Core Properties

The relationship between the compound's name, its elemental composition (molecular
formula), and its calculated mass (molecular weight) is a foundational concept in chemistry.

The following diagram illustrates this direct correlation.
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Caption: Relationship between compound name, formula, and molecular weight.
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This guide serves as a foundational reference for 1,2-Benzoxazole-5-carboxylic acid. Further
experimental validation of properties is recommended for specific research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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